molecular formula C11H16O5 B8444807 Dimethyl (4-oxocyclohexyl)malonate

Dimethyl (4-oxocyclohexyl)malonate

Cat. No. B8444807
M. Wt: 228.24 g/mol
InChI Key: MJDBKQNGPYTJCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl (4-oxocyclohexyl)malonate is a useful research compound. Its molecular formula is C11H16O5 and its molecular weight is 228.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dimethyl (4-oxocyclohexyl)malonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dimethyl (4-oxocyclohexyl)malonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Dimethyl (4-oxocyclohexyl)malonate

Molecular Formula

C11H16O5

Molecular Weight

228.24 g/mol

IUPAC Name

dimethyl 2-(4-oxocyclohexyl)propanedioate

InChI

InChI=1S/C11H16O5/c1-15-10(13)9(11(14)16-2)7-3-5-8(12)6-4-7/h7,9H,3-6H2,1-2H3

InChI Key

MJDBKQNGPYTJCR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(C1CCC(=O)CC1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

At 5° C., a mixture of 22.7 g of sodium dichromate dihydrate, 17 ml of concentrated sulfuric acid and 113 ml of water was added dropwise to a solution of 47.7 g of dimethyl (4-hydroxycyclohexyl)malonate in 250 ml of diethyl ether. The mixture was stirred at room temperature for 4 hours, the organic phase was separated off and the aqueous phase was once more extracted with diethyl ether. The combined organic phases were dried and concentrated to give the title product as a yellow oil which was used without any further purification for the next step.
Quantity
22.7 g
Type
reactant
Reaction Step One
Quantity
17 mL
Type
reactant
Reaction Step One
Name
Quantity
113 mL
Type
reactant
Reaction Step One
Name
dimethyl (4-hydroxycyclohexyl)malonate
Quantity
47.7 g
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Two

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